Cas no 896379-41-2 (8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 896379-41-2
• MF: C₂₁H₂₂ClN₃O₆S
• MW: 479.933883190155
• CID: 5478459
• Update Time: 2025-07-16

8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chloro-3-nitrophenyl)[4-[(4-methylphenyl)sulfonyl]-1-oxa-4,8-diazaspiro[4.5]dec-8-yl]-
• 8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C21H22ClN3O6S/c1-15-2-5-17(6-3-15)32(29,30)24-12-13-31-21(24)8-10-23(11-9-21)20(26)16-4-7-18(22)19(14-16)25(27)28/h2-7,14H,8-13H2,1H3
• InChI Key： RJFHWHMIIDQCLY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C([N+]([O-])=O)=C1)(N1CCC2(OCCN2S(C2=CC=C(C)C=C2)(=O)=O)CC1)=O

Additional information on 8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Comprehensive Overview of 8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 896379-41-2)

The compound 8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS No. 896379-41-2) is a sophisticated spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a 1-oxa-4,8-diazaspiro[4.5]decane core, makes it a versatile intermediate for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the standout features of this compound is its 4-(4-methylbenzenesulfonyl) moiety, which enhances its stability and bioavailability. The presence of a 4-chloro-3-nitrobenzoyl group further contributes to its reactivity, making it a valuable building block for synthesizing heterocyclic compounds. In the context of AI-driven drug design, such structurally complex molecules are increasingly being explored to target GPCRs and kinases, which are hot topics in modern pharmacology.

From a synthetic chemistry perspective, the spiro[4.5]decane scaffold offers a rigid framework that can be functionalized to modulate physicochemical properties. This adaptability is crucial for optimizing ADME profiles (Absorption, Distribution, Metabolism, and Excretion), a key consideration in lead optimization workflows. Recent publications highlight its utility in developing small-molecule inhibitors for oncology and inflammatory diseases, addressing pressing healthcare challenges.

Environmental scientists are also examining derivatives of 8-(4-chloro-3-nitrobenzoyl)-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane for their potential in green chemistry applications. The compound’s nitro and sulfonyl groups enable catalytic transformations under mild conditions, reducing energy consumption and waste generation. This aligns with the global push toward eco-friendly synthesis methods, a topic frequently searched in academic and industrial circles.

In summary, CAS No. 896379-41-2 represents a compelling case study at the intersection of medicinal chemistry and materials science. Its multifaceted applications—from biopharmaceuticals to catalysis—underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.